Ganoderenic acid H

Cytotoxicity Selectivity Natural Product
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C30H40O7
Molecular Weight 512.6 g/mol
Cat. No. B15601043
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Technical Parameters


Basic Identity
Product NameGanoderenic acid H
Molecular FormulaC30H40O7
Molecular Weight512.6 g/mol
Structural Identifiers
InChIInChI=1S/C30H40O7/c1-15(10-17(31)11-16(2)26(36)37)18-12-23(35)30(7)25-19(32)13-21-27(3,4)22(34)8-9-28(21,5)24(25)20(33)14-29(18,30)6/h10,16,18,21-22,34H,8-9,11-14H2,1-7H3,(H,36,37)/b15-10+/t16-,18-,21?,22+,28+,29-,30+/m1/s1
InChIKeySXBOKJLQZQAVPU-AWSPPIGXSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Ganoderenic Acid H Identity and Specifications


Ganoderenic acid H (GA-H) is a lanostane-type triterpenoid isolated from the medicinal mushroom Ganoderma lucidum [1]. As a member of the ganoderic acid family, GA-H possesses a characteristic tetracyclic skeleton with specific oxygenation and acetylation patterns that distinguish it from related analogs [2]. While many ganoderic acids share a common biosynthetic origin, structural variations in functional groups (e.g., hydroxyl, carbonyl, and acetoxy moieties) and double-bond configurations lead to significant differences in their biological activities [2]. GA-H is commercially available as a purified research compound, and its procurement should be based on specific, quantitative performance metrics rather than generic claims of 'anti-cancer' or 'anti-inflammatory' activity.

Workflow Lanostane triterpenoid SAR & pharmacophore deconvolution
Selection logic Δ20,22(E) backbone B scaffold with defined C3/C7/C11/C15/C23 oxidation
Identity context Distinct from ganoderic acid H (C20(S), R4-acetoxy); verify by CAS

Why Ganoderenic Acid H Cannot Be Substituted


The term 'ganoderic acid' encompasses a vast and structurally diverse class of triterpenoids. Procuring a generic 'ganoderic acid mixture' or even a closely named analog like ganoderic acid A or G cannot recapitulate the specific biological profile of ganoderenic acid H. As demonstrated in direct comparative assays, seemingly minor structural modifications—such as the presence or absence of an acetoxy group or a Δ20,22 double bond—result in drastically different potency and selectivity profiles [1][2]. For example, ganoderenic acid D, while highly cytotoxic in some models, exhibits a completely different activity spectrum compared to GA-H [1]. Therefore, for any research program requiring a specific, reproducible, and quantifiable biological effect, substitution with a different ganoderic acid will invalidate experimental results and compromise data integrity. The evidence below quantifies exactly where GA-H diverges from its closest analogs.

Isomer mismatch Ganoderic acid H (CAS 98665-19-1) shares molecular formula but C20(S) and R4-acetoxy substitution may shift NA inhibition and cytotoxicity profiles.
Series variability Single-substituent changes within ganoderenic acid subfamily produce non-linear potency shifts; unverified mixtures invalidate SAR interpretation.
Structural analog gap Ganoderenic acid B or D exhibit differing potency rank; substituting based on class name may require re-validation of target engagement.

Comparative Evidence for Ganoderenic Acid H


H5N1 Neuraminidase Inhibition vs. Ganoderic Acid H

Ganoderenic acid H is substantially less cytotoxic than the analog ganoderenic acid D. In a direct head-to-head comparison, ganoderenic acid D demonstrated potent cytotoxicity with IC50 values of 0.14 ± 0.01 mg/mL (Hep G2), 0.18 ± 0.02 mg/mL (HeLa), and 0.26 ± 0.03 mg/mL (Caco-2). In contrast, ganoderic acids A, G, and H were all classified as 'relatively non-cytotoxic' in the same study [1]. This indicates a stark difference in potency based on structural variation.

H5N1 NA inhibition
Head-to-head
5.1-fold more potent vs. ganoderic acid H; IC50 28.0 ± 10.9 µM; SI >7.1 on MDCK
Target H5N1 NA
Comparator Ganoderic acid H
Supports H5N1 NA subtype-selective scaffold context
Top 36% of tested backbone B compounds; inactive against H1N1 NA
Cytotoxicity Selectivity Natural Product

L1210 Leukemia Antiproliferative Activity

In contrast to its lack of broad cytotoxicity noted above, GA-H demonstrates a specific and consistent cytotoxic profile against certain cell lines. A vendor datasheet reports an IC50 of 7.25 µM against human Bel-7402 (hepatocellular carcinoma), mouse P388 (leukemia), and human SGC-7901 (gastric adenocarcinoma) cells . This specific activity, absent in many related compounds, is likely driven by its unique structural features, including a β-OH group at C-3 and carbonyls at C-7, C-11, C-15, and C-23, plus a Δ20,22 double bond [1].

L1210 antiproliferation
Head-to-head
IC50 108.75 µM; 3.8× more potent than ganoderic acid H; 28.6× less potent than ganoderic acid D
Series rank 4th of 7 ganoderenic acids
Intermediate-activity niche for backbone B SAR studies
Allows detection of potency shifts in medicinal chemistry campaigns
Cytotoxicity Structure-Activity Relationship Anticancer

Structural Basis of Bioactivity Differences

Ganoderenic acid H shows a distinct enzyme inhibition profile. It is a weak inhibitor of influenza neuraminidase (NA) from both H1N1 and H5N1 strains, with IC50 values of >200 µM and 28.0 ± 10.9 µM, respectively [1]. This is in stark contrast to other compounds in the same study, such as ganoderic acid T-Q, which inhibited H1N1 NA with an IC50 of 5.6 ± 1.9 µM [1]. This demonstrates a clear and quantifiable difference in target selectivity. GA-H's activity against other enzymes, such as angiotensin-converting enzyme (ACE) and HIV-1 protease, has been reported elsewhere, further highlighting its unique polypharmacology [2].

Structural basis
Class-level
Identical MW (512.6); Δ20,22(E) vs. C20(S) + R4-acetoxy isomerism drives differential bioactivity
Pharmacophore mapping context; CAS confirmation is essential
3D-QSAR models attribute variance to side-chain electrostatic/steric fields
Enzyme Inhibition Selectivity Antiviral

Cytotoxicity in Human Cancer Cell Lines

GA-H demonstrates favorable pharmacokinetic properties in a rat model following oral administration of a triterpenoid-enriched fraction (TEF). It achieved a high maximum plasma concentration (Cmax) of 2509.9 ng/mL within two hours and sustained quantifiable levels for up to 12 hours, with a low elimination rate constant (Kel) of 0.05 L/h [1]. While comparative PK data for other individual ganoderic acids is often lacking in the literature, this robust in vivo exposure is a key advantage for any study planning to move beyond in vitro models. The stability of the TEF, containing GA-H, for up to one year at room temperature further supports its use in long-term studies [1].

Human cancer cytotoxicity
Cross-study comparable
IC50 7.25 µM against Bel-7402, SGC-7901, P388; 15.0-fold more potent than L1210
Supports cell-model endpoint review for hepatic/gastric carcinoma
Within-series ranking not available for this panel; data to verify
Pharmacokinetics In Vivo Bioavailability

Intra-Subseries Potency for SAR Studies

The biological activity of GA-H is intimately linked to its specific structural features. A comprehensive SAR analysis revealed that the presence of a β-OH group at C-3 and carbonyls at C-7, C-11, C-15, and C-23, combined with a Δ20,22(E) double bond, is essential for its activity profile [1]. For instance, the reduced activity of ganoderic acid H against NA compared to ganoderic acid T-Q is attributed to differences in the side chain and ring substituents [1]. This structural information is vital for chemoinformatics applications, such as virtual screening, molecular docking studies, and the design of novel analogs. Purchasing GA-H for SAR studies is justified by its unique and well-characterized chemical structure.

Intra-subseries SAR
Head-to-head
≥460-fold L1210 activity span across 7 ganoderenic acids; compound H at median rank
Nearest active Ganoderenic acid B (58.81 µM)
Calibrated reference for oxidation-state SAR matrices
Avoids signal saturation or noise floor of series extremes
Structure-Activity Relationship Chemoinformatics Molecular Docking

Application Scenarios for Ganoderenic Acid H


H5N1 Neuraminidase Inhibitor Discovery

Procure Ganoderenic Acid H for cell-based studies investigating non-cytotoxic, signaling-mediated mechanisms in Bel-7402 hepatocellular carcinoma or SGC-7901 gastric adenocarcinoma cells. Its low general cytotoxicity (as compared to ganoderenic acid D) [1] combined with a specific IC50 of 7.25 µM in these cell lines allows for the interrogation of pathways like AP-1 and NF-κB signaling without the confounding variable of acute cell death. This makes GA-H a superior tool for target identification and validation in oncology research.

Leukemia SAR Studies

GA-H is an optimal choice for pilot in vivo studies due to its documented pharmacokinetic profile. With a Cmax of 2509.9 ng/mL achieved within 2 hours and sustained plasma levels for 12 hours post-oral administration in rats [1], GA-H reduces the risk of failed in vivo experiments due to poor bioavailability. Its demonstrated stability at room temperature for up to one year in an enriched fraction also simplifies logistics for long-term studies [1]. This is a critical advantage over other ganoderic acids for which no such PK data exists.

Hepatocellular and Gastric Carcinoma Screening

Use GA-H as a key reference compound in computational chemistry and structure-based drug design (SBDD) workflows. Its well-characterized structure, featuring a distinct combination of a C-3 β-OH, four carbonyl groups, and a Δ20,22(E) double bond, is directly linked to its unique biological activity [1]. GA-H can serve as a starting point for virtual screening, quantitative structure-activity relationship (QSAR) model building, and molecular docking simulations to identify new lead compounds or to design novel analogs with improved potency or selectivity.

Quality Control Standard for Triterpenoid Authentication

Leverage the validated HPLC method developed for quantifying GA-H [1] for quality control (QC) and standardization of Ganoderma lucidum extracts. The method's demonstrated sensitivity, precision (<15% RSD), and accuracy (>90% recovery) [1] make GA-H a reliable chemical marker. Procuring a high-purity GA-H standard is essential for establishing robust analytical methods, ensuring batch-to-batch consistency, and supporting the development of phytopharmaceuticals based on Ganoderma lucidum.

Application
Selection Property
Validation Focus
H5N1 neuraminidase inhibitor discovery
Subtype-selective NA inhibition scaffold
H5N1/H1N1 counter-screen; MDCK cytotoxicity; docking against PDB 2HU0
Leukemia SAR studies
Intermediate L1210 potency reference
Multi-compound matrix with ganoderenic acids A, B; single-point modification readouts
Hepatocellular and gastric carcinoma screening
Sub-10 µM multi-cell-line activity
Benchmarking vs. sorafenib/5-FU; normal hepatocyte (LO2) counter-screen
QC standard for triterpenoid authentication
Δ20,22(E) olefinic signature; distinct RT vs. C20(S) isomer
HPLC-MS/NMR spectral library; Ganoderma extract peak annotation
Request lot-specific COA and HPLC trace →

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

56 linked technical documents
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